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Compound of Interest

Compound Name: Bzo-poxizid

cat. No.: B10823109

A Comparative Guide to the Detection of Bzo-
poxizid and MDA-19

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparative analysis of the primary analytical methods
for detecting Bzo-poxizid (also known as Pentyl MDA-19 or 5C-MDA-19) and MDA-19 (also
known as BZO-HEXOXIZID).[1][2][3] These compounds belong to a newer class of synthetic
cannabinoids known as "OXIZIDs," which have emerged on the recreational drug market.[1][4]
Accurate and sensitive detection methods are crucial for forensic toxicology, clinical
diagnostics, and research into their pharmacological effects.

This document outlines the underlying signaling pathways these compounds affect, compares
the performance of key detection technologies with supporting data, provides detailed
experimental protocols, and illustrates critical workflows and metabolic pathways.

Mechanism of Action: Cannabinoid Receptor
Signaling

Bzo-poxizid and MDA-19, like other synthetic cannabinoids, exert their effects by acting as
agonists at the cannabinoid receptors, CB1 and CB2. These are G-protein-coupled receptors
(GPCRs) that, upon activation, initiate a cascade of intracellular events. The primary signaling
is mediated through the Gi/Go protein, which leads to the inhibition of adenylyl cyclase, a
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decrease in intracellular cyclic AMP (CAMP) levels, and modulation of ion channel activity,
ultimately dampening neuronal activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10823109?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

